2-{3-[4-oxo-3-(1,3-thiazol-2-yl)-3,4-dihydroquinazolin-2-yl]propyl}-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[3-[4-oxo-3-(1,3-thiazol-2-yl)quinazolin-2-yl]propyl]isoindole-1,3-dione
• InChI: InChI=1S/C22H16N4O3S/c27-19-14-6-1-2-7-15(14)20(28)25(19)12-5-10-18-24-17-9-4-3-8-16(17)21(29)26(18)22-23-11-13-30-22/h1-4,6-9,11,13H,5,10,12H2
• InChI Key: HJNKPVZFAATBJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCCC3=NC4=CC=CC=C4C(=O)N3C5=NC=CS5
• Molecular Formula: C22H16N4O3S
• Molecular Weight: 416.5 g/mol

Description

The compound 2-{3-[4-oxo-3-(1,3-thiazol-2-yl)-3,4-dihydroquinazolin-2-yl]propyl}-1H-isoindole-1,3(2H)-dione is a complex organic molecule that features multiple functional groups, including a thiazole ring, a quinazoline moiety, and an isoindole-dione structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{3-[4-oxo-3-(1,3-thiazol-2-yl)-3,4-dihydroquinazolin-2-yl]propyl}-1H-isoindole-1,3(2H)-dione typically involves multi-step organic reactions. A common synthetic route includes:

Formation of the Thiazole Ring: This can be achieved through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

Quinazoline Moiety Construction: The quinazoline ring can be synthesized via the Pinner reaction, where an ortho-aminoaryl nitrile reacts with an acid chloride.

Linking the Propyl Chain: The propyl chain is introduced through a nucleophilic substitution reaction.

Isoindole-Dione Formation: The final step involves the cyclization of the intermediate compound to form the isoindole-dione structure.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of high-throughput screening for reaction conditions, as well as the implementation of continuous flow chemistry to enhance scalability.

Chemical Reactions Analysis

Types of Reactions

2-{3-[4-oxo-3-(1,3-thiazol-2-yl)-3,4-dihydroquinazolin-2-yl]propyl}-1H-isoindole-1,3(2H)-dione: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogenation catalysts such as palladium on carbon.

Substitution: Nucleophilic substitution reactions can occur at the propyl chain or the thiazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Introduction of various functional groups depending on the nucleophile used.

Scientific Research Applications

2-{3-[4-oxo-3-(1,3-thiazol-2-yl)-3,4-dihydroquinazolin-2-yl]propyl}-1H-isoindole-1,3(2H)-dione: has several applications in scientific research:

Medicinal Chemistry: Potential use as a scaffold for drug development due to its complex structure and multiple functional groups.

Material Science: Utilized in the synthesis of advanced materials with specific electronic or optical properties.

Biological Studies: Investigated for its potential biological activity, including antimicrobial and anticancer properties.